Cas no 917592-81-5 (Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester)

917592-81-5 structure
Product name:Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester
Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester
- ethyl 2-ethoxy-4,6-dimethylbenzoate
- DTXSID80847314
- 917592-81-5
-
- Inchi: InChI=1S/C13H18O3/c1-5-15-11-8-9(3)7-10(4)12(11)13(14)16-6-2/h7-8H,5-6H2,1-4H3
- InChI Key: LWFLFJOJZUDEDK-UHFFFAOYSA-N
- SMILES: CCOC1=CC(=CC(=C1C(=O)OCC)C)C
Computed Properties
- Exact Mass: 222.125594432g/mol
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 3.2
Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester Related Literature
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Yi Cai,Sonal Kumar,Rodney Chua,Vivek Verma,Du Yuan,Zongkui Kou,Hao Ren,Hemal Arora J. Mater. Chem. A, 2020,8, 12716-12722
917592-81-5 (Benzoic acid, 2-ethoxy-4,6-dimethyl-, ethyl ester) Related Products
- 6290-24-0(Ethyl 2-ethoxybenzoate)
- 14160-70-4(Ethyl 5-ethoxy-2-hydroxybenzoate)
- 28281-58-5(7-methoxy-1(3H)-Isobenzofuranone)
- 479-20-9(ATRANORIN)
- 6520-83-8(Ethyl 2-methoxy-6-methylbenzoate)
- 570-10-5(EVERNIC ACID)
- 6555-40-4(Ethyl 2-hydroxy-6-methylbenzoate)
- 2680876-64-4(8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo3.2.1oct-2-ene-3-carboxylic acid)
- 77-02-1(2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-(2-propen-1-yl)-)
- 2229252-88-2(1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperazine)
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